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Compound of Interest

Compound Name: Azido-isobutane

Cat. No.: B1279905 Get Quote

Technical Guide: 2-Azido-2-methylpropane (tert-
Butyl Azide)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, synthesis, and

spectroscopic characterization of 2-azido-2-methylpropane, also commonly known as tert-butyl

azide. This versatile organic azide serves as a valuable building block in organic synthesis and

various drug development applications.

Core Physical and Chemical Properties
2-Azido-2-methylpropane is a volatile and reactive organic compound. While some of its

physical properties are well-documented, others, such as density and refractive index, are not

readily available in the cited literature.
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Property Value Source(s)

Molecular Formula C₄H₉N₃ [1]

Molecular Weight 99.13 g/mol [1]

Boiling Point 68-71 °C

Density Data not available [2][3]

Refractive Index Data not available [2][3]

CAS Number 13686-33-4 [1]

Synthesis of 2-Azido-2-methylpropane
A common and effective method for the synthesis of 2-azido-2-methylpropane involves the

reaction of tert-butanol with sodium azide in the presence of a strong acid, such as sulfuric

acid.

Experimental Protocol: Synthesis from tert-Butanol
Materials:

tert-Butanol

Sodium azide (NaN₃)

Concentrated sulfuric acid (H₂SO₄)

Water (H₂O)

Ice

Sodium hydroxide (NaOH) solution (e.g., 2 M) for washing

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Standard laboratory glassware for synthesis and distillation
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Magnetic stirrer and heating mantle

Procedure:

Preparation of the Acidic Azide Solution: In a flask equipped with a magnetic stirrer and

cooled in an ice bath, slowly add concentrated sulfuric acid to water to prepare a diluted

sulfuric acid solution.

Addition of Sodium Azide: To the cooled acidic solution, gradually add sodium azide powder

in portions, ensuring the temperature remains low to control the exothermic reaction and

prevent the formation of volatile and toxic hydrazoic acid (HN₃).

Reaction with tert-Butanol: Once the sodium azide has dissolved, slowly add tert-butanol to

the reaction mixture while maintaining cooling and vigorous stirring.

Reaction Completion and Work-up: Allow the reaction to stir at a controlled temperature until

completion. After the reaction is complete, carefully transfer the mixture to a separatory

funnel.

Phase Separation and Washing: The organic layer containing the 2-azido-2-methylpropane

will separate from the aqueous layer. Separate the organic layer and wash it sequentially

with water and a dilute sodium hydroxide solution to neutralize any remaining acid.

Drying and Isolation: Dry the organic layer over an anhydrous drying agent like sodium

sulfate or magnesium sulfate. Filter to remove the drying agent.

Purification: Purify the crude 2-azido-2-methylpropane by distillation under appropriate safety

precautions to obtain the final product.

Spectroscopic Characterization
The structural confirmation of 2-azido-2-methylpropane is typically achieved through a

combination of spectroscopic techniques.
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Spectroscopic Data

¹H NMR ¹³C NMR (Predicted)

A single sharp peak is observed at

approximately δ 1.25 ppm in CDCl₃,

corresponding to the nine equivalent protons of

the three methyl groups.

Two signals are expected: one for the three

equivalent methyl carbons and another for the

quaternary carbon attached to the azide group.

Based on similar structures, the methyl carbons

would appear around 30-40 ppm, and the

quaternary carbon would be further downfield.

Infrared (IR) Spectroscopy Mass Spectrometry (MS)

The most characteristic feature is a strong,

sharp absorption band around 2100 cm⁻¹, which

is indicative of the asymmetric stretching

vibration of the azide (N₃) functional group.

Other notable peaks include those for C-H

stretching and bending vibrations of the tert-

butyl group.

The mass spectrum is expected to show a

molecular ion peak (M⁺) at m/z = 99. The

fragmentation pattern would likely involve the

loss of nitrogen gas (N₂, 28 Da) to give a

fragment at m/z = 71, and the formation of the

stable tert-butyl cation at m/z = 57, which is

often the base peak for tert-butyl containing

compounds.

Safety and Handling
2-Azido-2-methylpropane is a potentially hazardous chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Hazards: Organic azides are known to be potentially explosive, especially when heated or

subjected to shock. They are also toxic.

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including safety goggles, gloves, and a lab coat.

Handling: Avoid heating the compound to high temperatures. Use a safety shield during

reactions and distillations.

Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Workflow for Synthesis and Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of 2-azido-2-methylpropane.

Caption: Synthesis and characterization workflow for 2-azido-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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